Cas no 2062661-45-2 (tert-butyl (3S,4S)-3-acetyl-4-methylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl (3S,4S)-3-acetyl-4-methylpyrrolidine-1-carboxylate
• CAS No: 2062661-45-2
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5222461
• PubChem ID: 68019345
• Update Time: 2026-03-07

tert-butyl (3S,4S)-3-acetyl-4-methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 3-acetyl-4-methyl-, 1,1-dimethylethyl ester, (3S,4S)-
• tert-butyl (3S,4S)-3-acetyl-4-methylpyrrolidine-1-carboxylate

• Inchi： 1S/C12H21NO3/c1-8-6-13(7-10(8)9(2)14)11(15)16-12(3,4)5/h8,10H,6-7H2,1-5H3/t8-,10-/m1/s1
• InChI Key： HREZTDIFTLSAQP-PSASIEDQSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@@H](C)[C@H](C(C)=O)C1

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.6Ų